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Compound of Interest

Compound Name: L-Alanyl-L-leucine

Cat. No.: B1360096 Get Quote

L-Alanyl-L-leucine: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
L-Alanyl-L-leucine is a dipeptide composed of the amino acids L-alanine and L-leucine. As an

endogenous metabolite, it plays a role in fundamental biochemical processes, primarily in

protein synthesis. This technical guide provides a comprehensive overview of the chemical

structure, physicochemical properties, and biological relevance of L-Alanyl-L-leucine. It

includes detailed tables of quantitative data, summaries of experimental protocols for its

analysis, and visual representations of related biological pathways to support researchers and

professionals in drug development and life sciences.

Chemical Structure and Identification
L-Alanyl-L-leucine is formed through a peptide bond between the carboxyl group of L-alanine

and the amino group of L-leucine.
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Identifier Value

IUPAC Name
(2S)-2-[[(2S)-2-aminopropanoyl]amino]-4-

methylpentanoic acid[1]

Molecular Formula C₉H₁₈N₂O₃[1]

Canonical SMILES C--INVALID-LINK--C)C(=O)O">C@@HN[1]

InChI

InChI=1S/C9H18N2O3/c1-5(2)4-7(9(13)14)11-

8(12)6(3)10/h5-7H,4,10H2,1-3H3,(H,11,12)

(H,13,14)/t6-,7-/m0/s1[1]

InChIKey RDIKFPRVLJLMER-BQBZGAKWSA-N[1]

CAS Number 3303-34-2[1]

Physicochemical Properties
The physicochemical properties of L-Alanyl-L-leucine are summarized in the table below.

These properties are crucial for understanding its behavior in biological systems and for the

development of analytical methods.

Physicochemical Data of L-Alanyl-L-leucine
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Property Value Source

Molecular Weight 202.25 g/mol PubChem[1]

Physical Description
Solid, White to off-white

powder

PubChem,

MedChemExpress[1]

Melting Point

Not explicitly reported for L-

Alanyl-L-leucine. For

comparison, L-Alanine: ~297

°C (decomposes), L-Leucine:

~293 °C (decomposes).

N/A

Solubility

Water: ≥ 100 mg/mL (494.44

mM); DMSO: 1 mg/mL (4.94

mM) with sonication and

warming.

MedChemExpress

Optical Rotation ([α]D)

Not explicitly reported for L-

Alanyl-L-leucine. For

comparison, L-Leucine in 6N

HCl is +15.1°[2]. The specific

rotation can be influenced by

solvent, concentration, and

temperature[3][4].

N/A

pKa (predicted)
pKa1 (carboxyl group): ~3.2;

pKa2 (amino group): ~8.3
N/A

LogP (experimental) -2.13 PubChem[1]

XLogP3 (computed) -2.8 PubChem[1]

Biological and Pharmacological Properties
L-Alanyl-L-leucine is recognized as an endogenous metabolite primarily involved in protein

synthesis.[5] While specific pharmacological activities of the dipeptide itself are not extensively

documented, its constituent amino acid, L-leucine, is well-studied for its significant role in

cellular signaling.
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Role in Protein Metabolism
As a dipeptide, L-Alanyl-L-leucine can be hydrolyzed into its constituent amino acids, L-

alanine and L-leucine, which are then available for protein synthesis and other metabolic

processes.

L-Leucine and mTOR Signaling
L-leucine is a key activator of the mammalian target of rapamycin complex 1 (mTORC1)

signaling pathway. This pathway is a central regulator of cell growth, proliferation, and protein

synthesis. The activation of mTORC1 by leucine promotes the phosphorylation of downstream

targets, including S6 kinase 1 (S6K1) and eukaryotic initiation factor 4E-binding protein 1 (4E-

BP1), leading to an increase in mRNA translation and protein synthesis.
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L-Leucine activation of the mTORC1 signaling pathway.
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Experimental Protocols
Synthesis of L-Alanyl-L-leucine
While specific, detailed protocols for the synthesis of L-Alanyl-L-leucine are not readily

available in the public domain, it can be synthesized using standard peptide synthesis

methodologies. A common approach involves the coupling of N-protected L-alanine with C-

protected L-leucine, followed by deprotection steps.

General Solid-Phase Peptide Synthesis (SPPS) Workflow:

Start: Resin with protected L-Leucine

1. Deprotection of L-Leucine amino group

2. Coupling with protected L-Alanine

3. Deprotection of L-Alanine amino group

4. Cleavage from resin

5. Purification of L-Alanyl-L-leucine

End: Pure L-Alanyl-L-leucine
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Generalized workflow for solid-phase peptide synthesis.

Purification
Purification of dipeptides like L-Alanyl-L-leucine is commonly achieved using chromatographic

techniques.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): This is the standard

method for peptide purification.[6] The separation is based on the hydrophobicity of the

peptide. A C18 column is typically used with a mobile phase gradient of water and

acetonitrile, often with an ion-pairing agent like trifluoroacetic acid (TFA).[6]

Ion-Exchange Chromatography (IEX): This method separates peptides based on their net

charge at a specific pH.[7] It can be a useful step in a multi-step purification process.[7]

Analysis
The identity and purity of L-Alanyl-L-leucine can be confirmed using several analytical

techniques.

High-Performance Liquid Chromatography (HPLC): HPLC is used to assess the purity of the

dipeptide.[7][8] The retention time of the sample is compared to that of a known standard.

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of

the dipeptide, confirming its identity.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectroscopy can be

used to elucidate the chemical structure of the dipeptide and confirm the connectivity of the

atoms.[9]

General Analytical Workflow for Dipeptide Characterization:
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Workflow for the analytical characterization of L-Alanyl-L-leucine.

Conclusion
L-Alanyl-L-leucine is a simple dipeptide with a fundamental role in protein metabolism. While

its own specific biological activities beyond being a source of its constituent amino acids are

not well-defined, the profound effects of L-leucine on cellular signaling, particularly the mTOR

pathway, highlight the potential importance of this dipeptide in various physiological and

pathological states. Further research is warranted to explore the specific roles and potential

therapeutic applications of L-Alanyl-L-leucine. The information and protocols provided in this

guide serve as a valuable resource for researchers and professionals working with this and

other similar biomolecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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